Benzamide,n-[4-(acetylamino)-2,6-dichlorophenyl]-3-(cyclopentyloxy)-4-methoxy-

• Molecular Formula: C21H22Cl2N2O4
• Molecular Weight: 437.3 g/mol
• IUPAC Name: N-(4-acetamido-2,6-dichlorophenyl)-3-cyclopentyloxy-4-methoxybenzamide
• InChI: InChI=1S/C21H22Cl2N2O4/c1-12(26)24-14-10-16(22)20(17(23)11-14)25-21(27)13-7-8-18(28-2)19(9-13)29-15-5-3-4-6-15/h7-11,15H,3-6H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: MIYJEIAFIIXUCE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C(=C1)Cl)NC(=O)C2=CC(=C(C=C2)OC)OC3CCCC3)Cl

Description

Benzamide,n-[4-(acetylamino)-2,6-dichlorophenyl]-3-(cyclopentyloxy)-4-methoxy- is a useful research compound. Its molecular formula is C21H22Cl2N2O4 and its molecular weight is 437.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetic anhydride (10 mL) is treated with N-(2,6-dichloro-4-aminophenyl)-3-cyclopentyloxy-4-methoxybenzamide (0.8 g; that is prepared as described in Example 11), and the reaction mixture is stirred for 2 hours and left to stand overnight. It is then poured into water (100 mL), and extracted with ethyl acetate (100 mL) and then with dichloromethane (100 mL). The organic extracts are combined, dried over magnesium sulfate, and evaporated, to give N-(4-acetylamino-2,6-dichlorophenyl)-3-cyclopentyloxy-4-methoxybenzamide (0.4 g), m.p. 250°-252° C. [Elemental analysis: C,57.6; H,5.05; N,6.3; Cl,16.1%; calculated: C,57.5; H,5.1; N,6.4; Cl,16.2%].